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Compound of Interest

Compound Name:

7-Methoxy-1,2,3,4-

tetrahydronaphthalen-2-amine

hydrochloride

CAS No.: 3880-78-2

Cat. No.: B3036635

Get Quote

Executive Summary & Compound Identity
7-Methoxy-2-aminotetralin (7-MAT) is a bicyclic amine frequently utilized as a rigid analogue of

phenethylamine in structure-activity relationship (SAR) studies targeting dopamine (

) and serotonin (

) receptors. Its rigid tetralin scaffold restricts conformational freedom, often enhancing receptor
selectivity compared to flexible chain analogues.

The hydrochloride salt is the preferred form for stability and solubility in aqueous media.
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Property Data

IUPAC Name
7-methoxy-1,2,3,4-tetrahydronaphthalen-2-

amine hydrochloride

Common Name 7-Methoxy-2-aminotetralin HCl

CAS Number
13575-74-1 (Free Base); 121216-42-0 (S-

isomer)

Molecular Formula

Molecular Weight 213.70 g/mol (Salt); 177.24 g/mol (Free Base)

Appearance White to off-white crystalline solid

Solubility
Soluble in Water, DMSO, Methanol; Sparingly

soluble in Acetone

Structural Analysis & Isomer Differentiation
A critical challenge in tetralin chemistry is distinguishing regioisomers (5-, 6-, 7-, or 8-methoxy).

The 7-methoxy substitution pattern creates a unique spin system in the aromatic region that

distinguishes it from the 5- and 8-methoxy isomers.

7-Methoxy Isomer (1,2,4-trisubstituted benzene ring):

Possesses one isolated aromatic proton (H-8) and two adjacent protons (H-5, H-6).

NMR Signature: Aromatic region shows one singlet/meta-doublet (H-8), one ortho-doublet

(H-5), and one doublet of doublets (H-6).

5- or 8-Methoxy Isomers (1,2,3-trisubstituted benzene ring):

Possess three adjacent aromatic protons.[1][2]

NMR Signature: Aromatic region shows a triplet (middle proton) and two doublets.

Isomer Differentiation Logic
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Unknown Methoxy-2-Aminotetralin

Analyze Aromatic Region (1H NMR)

Pattern: 1 Triplet + 2 Doublets
(Vicinal Coupling only)

 3 Adjacent H

Pattern: 1 Singlet (or d, J~2Hz) +
1 Doublet + 1 dd

 Isolated H

Diagnosis: 5-OMe or 8-OMe Isomer
(1,2,3-substitution)

Diagnosis: 6-OMe or 7-OMe Isomer
(1,2,4-substitution)

NOE Experiment:
Irradiate OMe peak

 Distinguish 6 vs 7 

Enhancement of H-6 & H-8
(CONFIRMED 7-OMe)

Click to download full resolution via product page

Figure 1: Decision tree for distinguishing tetralin regioisomers using NMR coupling patterns.

Spectroscopic Characterization
Nuclear Magnetic Resonance ( H & C NMR)
Solvent: DMSO-

(Preferred for salt) or Methanol-

. Internal Standard: TMS (
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0.00 ppm) or residual solvent peak.

H NMR Data (400 MHz, DMSO-

)
The amine hydrochloride protons (

) typically appear as a broad singlet around 8.0–8.5 ppm in DMSO but exchange rapidly in
Methanol-

.
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Position
Shift (

ppm)
Multiplicity

Coupling (

Hz)

Assignment
Logic

8.10 - 8.40 br s -

Ammonium

protons

(exchangeable).

H-5 6.98 - 7.05 d 8.2
Ortho-coupled to

H-6.

H-6 6.70 - 6.75 dd 8.2, 2.6
Ortho to H-5,

Meta to H-8.

H-8 6.60 - 6.65 d (or s) 2.6

Meta-coupled to

H-6; isolated by

OMe and alkyl

ring.

OMe 3.68 - 3.72 s -
Characteristic

methoxy singlet.

H-2 3.35 - 3.50 m -

Methine proton

at chiral center

(alpha to amine).

H-1 2.95 - 3.10 dd/m -

Benzylic,

diastereotopic

methylene.

H-4 2.65 - 2.80 m -

Benzylic,

diastereotopic

methylene.

H-3 1.95 - 2.15 m -

Homobenzylic

methylene

(bridge).

H-3' 1.65 - 1.80 m -

Homobenzylic

methylene

(bridge).
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C NMR Data (100 MHz, DMSO-

)

Carbon Type
Shift (

ppm)
Assignment

Aromatic C-O 157.5 - 158.5 C-7 (Ipso to Methoxy)

Aromatic C 135.0 - 136.0 C-8a (Quaternary bridgehead)

Aromatic C 129.5 - 130.5 C-5

Aromatic C 126.0 - 127.0 C-4a (Quaternary bridgehead)

Aromatic C 113.5 - 114.5 C-6

Aromatic C 111.0 - 112.0 C-8

Methoxy 55.0 - 55.5

Aliphatic C-N 47.5 - 48.5 C-2 (Chiral center)

Benzylic 34.0 - 35.5 C-1

Benzylic 27.5 - 28.5 C-4

Aliphatic 25.5 - 26.5 C-3

Mass Spectrometry (MS)
Method: Electrospray Ionization (ESI) in Positive Mode. Matrix/Solvent: Methanol/Water + 0.1%

Formic Acid.

Molecular Ion (

):

178.12 (Calculated for

).

Adducts: May observe
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at

200.1 or

dimer at

355.2.

Fragmentation Pathway (MS/MS)
The fragmentation of aminotetralins follows a predictable pathway involving the loss of

ammonia (deamination) and Retro-Diels-Alder (RDA) collapse of the saturated ring.

Parent Ion
[M+H]+ = 178.1

Loss of NH3
[M-NH3]+ = 161.1

- 17 Da RDA Cleavage
(Retro-Diels-Alder)

Tropylium-like Ion
m/z ~ 119/121

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway for 7-methoxy-2-aminotetralin in ESI-MS/MS.

Infrared Spectroscopy (FT-IR)
Sampling: KBr Pellet or ATR (Attenuated Total Reflectance).
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Wavenumber (

)
Assignment Notes

2800 - 3200 Stretch (Amine Salt)

Broad, multiple bands

characteristic of

2835 - 2850 Stretch (Methoxy)
Often obscured by the broad

amine band

1600, 1500 Aromatic Stretch Sharp bands

1240 - 1260 Stretch Strong intensity (Asymmetric)

1030 - 1050 Stretch

Symmetric stretch of the

group

750 - 850 Aromatic C-H Bending
Pattern indicative of 1,2,4-

substitution

Experimental Protocols
Sample Preparation for NMR
To ensure sharp peaks and prevent salt aggregation:

Weigh 5–10 mg of 7-methoxy-2-aminotetralin HCl.

Dissolve in 0.6 mL of DMSO-

(preferred) or Methanol-

.

Note: If using

, add 1 drop of
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to free-base in situ, or the salt may not dissolve/shim well. DMSO is superior for the salt
form.

Purity Assessment (HPLC-UV)
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Mobile Phase A: Water + 0.1% TFA (Trifluoroacetic acid).

Mobile Phase B: Acetonitrile + 0.1% TFA.

Gradient: 5% B to 95% B over 10 minutes.

Detection: UV at 280 nm (Absorption max of the methoxy-benzene chromophore).

Retention Time: Expect elution around 4.5–5.5 min depending on flow rate (1.0 mL/min).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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